6-Chloro-4-methylpyridin-3-ol

• IUPAC Name: 6-chloro-4-methylpyridin-3-ol
• InChI: InChI=1S/C6H6ClNO/c1-4-2-6(7)8-3-5(4)9/h2-3,9H,1H3
• InChI Key: MEQPPYQIIPZDIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1O)Cl
• Molecular Formula: C6H6ClNO
• DSSTOX Substance ID: DTXSID30744324
• Molecular Weight: 143.57 g/mol
• CAS RN: 1227502-89-7

Description

6-Chloro-4-methylpyridin-3-ol is a chemical compound with the molecular formula C6H6ClNO. It is a white powder in form.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a chlorine atom at the 6th position and a methyl group at the 4th position. The 3rd position of the ring is occupied by a hydroxyl group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 143.57. It has a predicted boiling point of 353.0±37.0 °C and a predicted density of 1.313±0.06 g/cm3. Its pKa is predicted to be 9.02±0.10.

Scientific Research Applications

• Preparation and Modification: "6-Chloro-4-methylpyridin-3-ol" derivatives are prepared through specific chemical reactions. For instance, 6-Chloro-2-chloromethylpyridine, closely related to this compound, is prepared from 6-chloro-2-methylpyridine through a series of conversions, indicating the versatility in modifying these compounds for various applications (Barnes, Hartley, & Jones, 1982).

• Complex Formation: Derivatives of "this compound" are used in the formation of complex compounds. For instance, 6-methylpyridine-2-carbaldehydeoxime ligand, which can be derived from similar pyridine compounds, is utilized in nickel(II) chemistry to form various clusters (Escuer, Vlahopoulou, & Mautner, 2011).

• Analytical Studies: These compounds are subjects of detailed analytical studies. For example, vibrational, conformational, and electronic structures of similar compounds like 2-chloro-4-methyl-3-nitropyridine have been extensively studied using spectroscopic and quantum chemical calculations (Arjunan, Saravanan, Marchewka, & Mohan, 2012).

• Electroluminescent Properties: Mono-cyclometalated platinum(II) complexes, which can potentially include derivatives of "this compound," are studied for their electroluminescent properties. These studies are significant in the development of materials for photovoltaic applications (Ionkin, Marshall, & Wang, 2005).

• Catalytic Applications: Derivatives of "this compound" are involved in catalytic applications, particularly in organometallic catalysis, which is a critical area in both organic and macromolecular chemistry (Winter, Newkome, & Schubert, 2011).

• Antimicrobial Activity: Some derivatives exhibit antimicrobial activity, an essential property for pharmaceutical applications. For example, 2-Chloro-5-methylpyridine-3-olefin derivatives have been studied for their potential in antimicrobial treatments (Gangadasu et al., 2009).

• Biodegradation Studies: The compound and its derivatives are also studied in the context of biodegradation, particularly in the degradation of organophosphate pesticides, highlighting its environmental applications (Soares, Birolli, Ferreira, & Porto, 2021).

Safety and Hazards

The safety data sheet for 6-Chloro-4-methylpyridin-3-ol indicates that it may cause harm if swallowed or if it comes into contact with skin. It may also cause eye irritation. Precautionary measures include avoiding breathing dust, gas, or vapors, and using personal protective equipment.

Mechanism of Action

Mode of Action

The exact mode of action of 6-Chloro-4-methylpyridin-3-ol is currently unknown due to the lack of specific studies on this compound. It’s worth noting that compounds with similar structures have been found to interact with their targets through various mechanisms, such as binding to active sites or altering the conformation of target proteins .

Biochemical Pathways

Related compounds have been found to participate in a variety of biochemical processes, including catalytic protodeboronation

Pharmacokinetics

The compound has a predicted boiling point of 353.0±37.0 °C and a predicted density of 1.313±0.06 g/cm3

Biochemical Analysis

Biochemical Properties

It is known that pyridinols, a class of compounds to which 6-Chloro-4-methylpyridin-3-ol belongs, can participate in various biochemical reactions .

Cellular Effects

It is possible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

It is possible that there could be threshold effects, as well as toxic or adverse effects at high doses

Metabolic Pathways

It could potentially interact with various enzymes or cofactors, and could also have effects on metabolic flux or metabolite levels

Transport and Distribution

It could potentially interact with transporters or binding proteins, and could also have effects on its localization or accumulation

Subcellular Localization

It could potentially be directed to specific compartments or organelles by targeting signals or post-translational modifications